Cas no 74134-42-2 (2-Bromo-6-(methylthio)pyridine)

2-Bromo-6-(methylthio)pyridine is a halogenated heterocyclic compound featuring a bromine substituent at the 2-position and a methylthio group at the 6-position of the pyridine ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine moiety offers reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methylthio group can serve as a directing or modifying group in further derivatization. Its stability and well-defined reactivity profile enhance its utility in constructing complex molecular architectures. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
2-Bromo-6-(methylthio)pyridine structure
74134-42-2 structure
Product Name:2-Bromo-6-(methylthio)pyridine
CAS No:74134-42-2
MF:C6H6BrNS
MW:204.087539196014
MDL:MFCD09265530
CID:555501
PubChem ID:12560807
Update Time:2025-05-25

2-Bromo-6-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-bromo-6-(methylthio)-
    • 2-Bromo-6-(methylthio)pyridine
    • 2-bromo-6-methylsulfanylpyridine
    • 2-bromanyl-6-methylsulfanyl-pyridine
    • 2-bromo-6-methanesulfanyl-pyridine
    • 2-bromo-6-methylsulfanyl-pyridine
    • 2-bromo-6-methylsulphenylpyridine
    • 2-bromo-6-thiomethoxypyridine
    • 2-METHYLTHIO-6-BROMOPYRIDINE
    • 6-bromo-2-(methylthio)pyridine
    • 6-bromo-2-methylsulfenylpyridine
    • Pyridine,2-bromo-6-(methylthio)
    • 2-Bromo-6-methylsulfenylpyridine
    • 2-Bromo-6-methylthiopyridine
    • 2-BROMO-6-(METHYLSULFANYL)PYRIDINE
    • 2-(Methylthio)-6-bromopyridine
    • CWFMGEWBDIDVPZ-UHFFFAOYSA-N
    • Pyridine, 2-bromo-6-(methylthio)-
    • RP04456
    • MB07302
    • CM10114
    • AK159822
    • Y9968
    • ST24040172
    • A838031
    • AKOS013277910
    • AMY16147
    • J-508429
    • 74134-42-2
    • MFCD09265530
    • DS-9691
    • ZCA13442
    • DTXSID90502583
    • SCHEMBL1404138
    • EN300-107798
    • MDL: MFCD09265530
    • Inchi: 1S/C6H6BrNS/c1-9-6-4-2-3-5(7)8-6/h2-4H,1H3
    • InChI Key: CWFMGEWBDIDVPZ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=N1)SC

Computed Properties

  • Exact Mass: 202.94000
  • Monoisotopic Mass: 202.94043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 269.7±25.0 ºC (760 Torr),
  • Flash Point: 116.9±23.2 ºC,
  • Solubility: Slightly soluble (2 g/l) (25 º C),
  • PSA: 38.19000
  • LogP: 2.56600

2-Bromo-6-(methylthio)pyridine Security Information

2-Bromo-6-(methylthio)pyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-Bromo-6-(methylthio)pyridine

Comprehensive Guide to 2-Bromo-6-(methylthio)pyridine (CAS No. 74134-42-2): Properties, Applications, and Industry Insights

2-Bromo-6-(methylthio)pyridine (CAS No. 74134-42-2) is a specialized heterocyclic compound widely recognized for its versatility in organic synthesis and pharmaceutical research. This brominated pyridine derivative, featuring a methylthio functional group, has garnered significant attention due to its unique reactivity and applications in cross-coupling reactions, agrochemicals, and material science. Its molecular structure, C6H6BrNS, combines the electron-withdrawing properties of bromine with the sulfur-based thioether moiety, making it a valuable intermediate for fine chemical synthesis.

In recent years, the demand for 2-Bromo-6-(methylthio)pyridine has surged, driven by its role in Suzuki-Miyaura and Buchwald-Hartwig coupling reactions—key methodologies in modern drug discovery. Researchers frequently search for "CAS 74134-42-2 supplier" or "2-Bromo-6-(methylthio)pyridine synthesis protocol," reflecting its industrial relevance. The compound’s stability under ambient conditions and compatibility with diverse catalysts further enhance its utility in high-value chemical manufacturing.

From an environmental perspective, 2-Bromo-6-(methylthio)pyridine aligns with the growing focus on green chemistry. Its efficient atom economy in reactions reduces waste, addressing concerns about sustainable production. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, ensuring compliance with pharmaceutical-grade standards. Users often inquire about "74134-42-2 NMR spectrum" or "methylthio-pyridine derivatives," highlighting the need for detailed spectroscopic data.

The compound’s applications extend to agrochemical intermediates, where it serves as a precursor for crop protection agents. Its bromopyridine core is pivotal in designing molecules with enhanced bioactivity, a topic frequently explored in "pyridine-based pesticide development" queries. Additionally, its use in electronic materials, such as OLEDs, underscores its multidisciplinary appeal.

For laboratories handling 2-Bromo-6-(methylthio)pyridine, proper storage in anhydrous conditions is critical to maintain stability. Safety data sheets (SDS) emphasize its compatibility with standard lab protocols, though users should consult "CAS 74134-42-2 handling guidelines" for specific precautions. The compound’s low hygroscopicity and solubility in organic solvents like DCM or THF facilitate its integration into diverse synthetic workflows.

Market trends indicate rising interest in custom synthesis of 74134-42-2, particularly for contract research organizations (CROs). Innovations in catalytic bromination techniques have optimized its production, reducing costs and improving yield—a frequent search topic among process chemists. Regulatory compliance, such as REACH registration, ensures its global availability for research and industrial use.

In summary, 2-Bromo-6-(methylthio)pyridine (CAS No. 74134-42-2) stands as a cornerstone in modern chemistry, bridging gaps between academia and industry. Its adaptability to high-throughput screening and molecular diversification continues to inspire advancements across life sciences and materials engineering, solidifying its position as a sought-after chemical building block.

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